5-methyl-N-((3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)thiophene-2-sulfonamide

• IUPAC Name: 5-methyl-N-[(3-methyl-4-oxophthalazin-1-yl)methyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C15H15N3O3S2/c1-10-7-8-14(22-10)23(20,21)16-9-13-11-5-3-4-6-12(11)15(19)18(2)17-13/h3-8,16H,9H2,1-2H3
• InChI Key: UZMJSWWLESHUPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)S(=O)(=O)NCC2=NN(C(=O)C3=CC=CC=C32)C
• Molecular Formula: C15H15N3O3S2
• Molecular Weight: 349.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds has been described in the literature. For instance, a new series of 2-[[1(2H)-phthalazinone-2-yl]methyl/ethyl]-5-arylamino-1,3,4-thiadiazole derivatives was synthesized and evaluated for their antimicrobial activity.

Molecular Structure Analysis

The molecular structure of “5-methyl-N-((3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)thiophene-2-sulfonamide” is characterized by the presence of a thiophene ring, a phthalazine ring, and a sulfonamide group. The X-ray crystal structure of a related compound in complex with human FXa clarified the binding mode and the stringent requirements for high affinity.

Scientific Research Applications

Anti-Tumor Activity

Based on the structural similarity with imidazole containing compounds, it might have potential anti-tumor activity. Imidazole derivatives have been reported to show a broad range of biological properties, including anti-tumor activity.

Anti-Inflammatory Activity

Again, drawing parallels with imidazole derivatives, this compound might also exhibit anti-inflammatory activity. This could make it a potential candidate for the development of new anti-inflammatory drugs.

Antiviral Activity

Imidazole derivatives have been reported to show antiviral activity. Therefore, it’s possible that this compound could also have potential applications in the development of new antiviral drugs.